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Compound of Interest

Compound Name: 2,4-Dimethoxybenzylamine

Cat. No.: B023717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 2,4-dimethoxybenzylamine (CAS No: 20781-20-8). The information is intended to equip

laboratory personnel with the necessary knowledge to handle this chemical safely, minimizing

exposure risks and ensuring proper emergency response.

Chemical and Physical Properties
2,4-Dimethoxybenzylamine is a versatile intermediate in organic synthesis, particularly in the

development of pharmaceuticals and agrochemicals.[1] Its physical properties are summarized

in the table below.
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Property Value

Molecular Formula C₉H₁₃NO₂[1][2]

Molecular Weight 167.21 g/mol [1][2]

Appearance Clear, colorless to pale yellow liquid[1][3]

Boiling Point 140 °C @ 1 mmHg[1][2]

Density 1.113 g/mL at 25 °C[1][2]

Refractive Index n20/D 1.549 (lit.)[1][2]

Flash Point 113 °C (235.4 °F) - closed cup[2][4]

Solubility No data available[4]

Hazard Identification and Classification
2,4-Dimethoxybenzylamine is classified as a hazardous chemical. It is crucial to understand

its potential dangers before handling.

GHS Classification:

Hazard Class Category

Skin Corrosion/Irritation 1B[5]

Serious Eye Damage/Eye Irritation 1[5]

Signal Word: Danger[2][3]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[2][5]

Pictogram:

GHS05: Corrosive[2]
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Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when working with 2,4-
dimethoxybenzylamine. The following workflow outlines the essential steps for safe handling,

from initial risk assessment to final disposal.
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Caption: Workflow for the safe handling of 2,4-dimethoxybenzylamine.
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Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[3][6]

Ensure that eyewash stations and safety showers are readily accessible.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling 2,4-
dimethoxybenzylamine:

PPE Type Specification

Eye Protection
Chemical safety goggles or a face shield (EN

166).[6][7]

Hand Protection
Appropriate chemical-resistant gloves (e.g.,

nitrile rubber).[6]

Skin and Body Protection
A lab coat and, if necessary, an apron or

coveralls to prevent skin contact.[6]

Respiratory Protection

Not typically required with adequate ventilation,

but a respirator may be necessary for large

spills or in poorly ventilated areas.[6]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or mist.[3][4]

Wash hands thoroughly after handling.[3][4]

Keep the container tightly closed when not in use.[4][6]

Storage
Store in a cool, dry, and well-ventilated place.[4][6]
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Keep the container tightly closed.[4][6]

Store locked up.[3][4]

Incompatible with oxidizing agents.[6]

Emergency Procedures
In the event of exposure or a spill, immediate action is critical.

First-Aid Measures
Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3][6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[3][6]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[3][6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[4][6]

Accidental Release Measures
Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.[6]

Large Spills: Evacuate the area and ventilate. Wear appropriate PPE. Contain the spill and

prevent it from entering drains. Collect the material for disposal.[6]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Hazardous Combustion Products: In a fire, irritating and highly toxic gases may be

generated, including nitrogen oxides, carbon monoxide, and carbon dioxide.[3][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][6]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, and national regulations.

[3] Do not allow the chemical to enter drains or waterways.

Toxicological Information
While specific quantitative toxicological data is not readily available in the provided search

results, the primary toxicological concern is the corrosive nature of 2,4-
dimethoxybenzylamine. It is known to cause severe skin burns and eye damage upon

contact.[3][5] The toxicological properties of this substance have not been fully investigated.[6]

Experimental Protocols: General Handling of a
Corrosive Liquid
The following is a generalized protocol for handling a corrosive liquid like 2,4-
dimethoxybenzylamine in a research setting. This protocol should be adapted to the specific

requirements of your experiment.
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Caption: General experimental workflow for handling corrosive liquids.
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Disclaimer: This document is intended as a guide and is not a substitute for a thorough risk

assessment and adherence to all applicable safety regulations. Always consult the most up-to-

date Safety Data Sheet (SDS) from your supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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